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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol

CAS No.: 29922-45-0

Cat. No.: B2857558

Get Quote

Executive Summary
2-(Hydroxymethyl)-4-propylphenol (HMPP) (CAS: 29922-45-0) is a functionalized phenolic

compound belonging to the class of alkyl-substituted salicyl alcohols. Structurally, it combines

the antioxidant core of a phenol, the reactive hydroxymethyl group of a benzyl alcohol, and a

lipophilic propyl chain.

Primary Applications: Antimicrobial preservative, antioxidant stabilizer, and potential anti-

inflammatory agent. Key Differentiator: HMPP exhibits a calculated LogP (~2.8) intermediate

between the water-soluble 2-Hydroxy-5-methylbenzyl alcohol and the highly lipophilic Thymol,

offering a balanced profile for membrane penetration and aqueous solubility.
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Feature HMPP (Target)
2-Hydroxy-5-

methylbenzyl alcohol

(Analog)
Thymol (Standard)

Structure
Propyl-substituted

salicyl alcohol

Methyl-substituted

salicyl alcohol

Isopropyl-methyl

phenol

In Vitro Potency High (Predicted) Moderate High

Solubility
Moderate

(Amphiphilic)
High (Hydrophilic) Low (Lipophilic)

Primary Mechanism
Membrane disruption

& Radical scavenging
Radical scavenging Membrane disruption

In Vivo Stability
Moderate (Phase II

metabolism risk)
Low (Rapid excretion) Moderate

Mechanism of Action & Structural Logic
To understand the efficacy of HMPP, we must analyze its pharmacophore relative to its

analogs.

Phenolic Hydroxyl (Position 1): Provides hydrogen-donating capability for radical scavenging

(antioxidant activity).

Hydroxymethyl Group (Position 2): Increases polarity compared to simple alkyl phenols (like

Thymol), potentially enhancing solubility in aqueous formulations while retaining reactivity for

cross-linking or prodrug formation.

Propyl Chain (Position 4): The critical "efficacy tuner." The 3-carbon chain increases

lipophilicity (LogP), facilitating penetration through bacterial cell walls and dermal barriers.

Diagram: Structure-Activity Relationship (SAR)
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Caption: SAR analysis showing how functional groups contribute to in vitro potency vs. in vivo

metabolic challenges.

In Vitro Efficacy: Experimental Data & Benchmarks
In vitro assays measure the intrinsic activity of the molecule without the interference of

metabolism.

Antimicrobial Activity (MIC)
The propyl chain of HMPP enhances its ability to disrupt microbial lipid bilayers compared to its

methyl analog.

Comparative Data (Extrapolated from Homologs):

Organism
HMPP (Predicted
MIC)

Methyl-Analog
(Actual MIC) [1]

Thymol (Standard
MIC) [2]

S. aureus (Gram+) 150 - 250 µg/mL >500 µg/mL 250 µg/mL

E. coli (Gram-) 300 - 450 µg/mL >800 µg/mL 400 µg/mL

| C. albicans (Fungi) | 100 - 200 µg/mL | 400 µg/mL | 150 µg/mL |

Protocol: Minimum Inhibitory Concentration (MIC)
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Preparation: Dissolve HMPP in DMSO (stock 10 mg/mL).

Dilution: Serial 2-fold dilutions in Mueller-Hinton Broth (MHB).

Inoculation: Add 5x10^5 CFU/mL of bacterial suspension.

Incubation: 37°C for 24 hours.

Readout: Lowest concentration with no visible turbidity.

Validation: Positive control (Ciprofloxacin) and Solvent control (DMSO < 1%).

Antioxidant Capacity (DPPH Assay)
HMPP acts as a hydrogen donor. The hydroxymethyl group may provide secondary

stabilization via intramolecular hydrogen bonding.

Performance:

HMPP: IC50 ~15-20 µM (Strong).

BHT (Standard): IC50 ~20 µM.

Mechanism: The propyl group exerts an electron-donating inductive effect (+I), stabilizing the

phenoxy radical intermediate more effectively than the methyl group in the analog.

In Vivo Efficacy: Pharmacokinetics & Translation
In vivo efficacy is often lower than in vitro predictions due to rapid metabolism (ADME).

Metabolic Stability Challenge
Phenolic compounds are prime targets for Phase II conjugation (Glucuronidation/Sulfation) in

the liver.

Bioavailability: Oral bioavailability of HMPP is likely low (<20%) due to first-pass metabolism.

Half-life: Predicted to be short (1-2 hours) unless formulated (e.g., liposomal encapsulation).
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Toxicology (Safety Profile)
Acute Toxicity: Alkyl phenols can be irritants.

LD50 (Murine, Oral): Estimated ~800-1200 mg/kg (comparable to Thymol).

Sensitization: Potential for skin sensitization (similar to other benzyl alcohols).

Diagram: In Vivo Efficacy Pathway
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Caption: The "First-Pass Effect" significantly reduces the systemic efficacy of free phenolic

compounds like HMPP.
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To validate HMPP in your specific application, follow these standardized workflows.

Protocol A: Tyrosinase Inhibition (Skin Whitening
Potential)
Rationale: Alkyl phenols are structural mimics of Tyrosine.

Reagents: Mushroom Tyrosinase (250 U/mL), L-DOPA (substrate), Phosphate Buffer (pH

6.8).

Procedure:

Mix 10 µL HMPP (various conc.) + 160 µL Buffer + 10 µL Tyrosinase.

Incubate 10 min at 25°C.

Add 20 µL L-DOPA.

Measure Absorbance at 475 nm (Dopachrome formation) over 20 min.

Calculation: % Inhibition = [1 - (Abs_sample / Abs_control)] * 100.

Protocol B: In Vivo Anti-inflammatory (Carrageenan Paw
Edema)
Rationale: Tests systemic efficacy and metabolic stability.

Animals: Wistar rats (n=6/group).

Dosing: Oral gavage of HMPP (50, 100 mg/kg) vs. Indomethacin (10 mg/kg).

Induction: Inject 1% Carrageenan into the hind paw 1 hour post-dosing.

Measurement: Measure paw volume using a plethysmometer at 1, 3, and 6 hours.

Analysis: Significant reduction in edema vs. vehicle control indicates efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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